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Compound of Interest

Compound Name: 2,2-Dimethylcyclohexanone

Cat. No.: B7770085

For researchers and drug development professionals, the integrity of scientific discovery is
intrinsically linked to a culture of safety. The proper handling and disposal of chemical reagents
are paramount to protecting laboratory personnel and the environment. This guide provides a
detailed, step-by-step protocol for the safe disposal of 2,2-Dimethylcyclohexanone, a
common sterically hindered ketone in organic synthesis. This document moves beyond mere
compliance, aiming to instill a deep understanding of the principles behind these critical
procedures.

Understanding the Hazard Profile of 2,2-
Dimethylcyclohexanone

Before any disposal protocol can be implemented, a thorough understanding of the chemical's
intrinsic hazards is essential. 2,2-Dimethylcyclohexanone is classified as a hazardous
substance, and its disposal is regulated by agencies such as the U.S. Environmental Protection
Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[1][2][3]

Key Hazards:

o Flammability: It is a flammable liquid and vapor with a flash point of 50°C (122°F).[4] Vapors
can form explosive mixtures with air and may travel to an ignition source and flash back.[5]
[6] Therefore, it must be kept away from heat, sparks, open flames, and other ignition
sources.[7][8]
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o Toxicity: 2,2-Dimethylcyclohexanone is harmful if swallowed, in contact with skin, or if
inhaled.[8][9] It can cause skin irritation and serious eye damage.[3]

o Reactivity: It is incompatible with strong oxidizing agents.[6][10]

A summary of its key properties is presented in the table below for quick reference.

Property Value Source
CAS Number 1193-47-1 [71[9]
Molecular Formula C8H140 9]
Molecular Weight 126.2 g/mol 9]
Appearance Clear Liquid [11]
Boiling Point 169-170 °C [41[12]
Density 0.912 g/mL at 25 °C [4][12]
Flash Point 50 °C (122 °F) - closed cup [4]
Signal Word Warning or Danger [718]

H226: Flammable liquid and
vapour. H302+H312+H332:
Harmful if swallowed, in
Hazard Statements contact with skin or if inhaled. [71[8]
H315: Causes skin irritation.
H318: Causes serious eye
damage.

The Disposal Workflow: A Step-by-Step Protocol

The following protocol outlines the necessary steps for the safe disposal of 2,2-
Dimethylcyclohexanone waste. This workflow is designed to ensure regulatory compliance
and minimize risks.

Before handling the chemical waste, it is imperative to be outfitted with the appropriate PPE.
This is a non-negotiable aspect of laboratory safety.
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o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[6]

o Hand Protection: Wear appropriate protective gloves (e.g., Viton®) and inspect them before
use.[6][11]

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin
exposure.[6]

» Respiratory Protection: If working outside of a fume hood or in an area with inadequate
ventilation, use a NIOSH/MSHA or European Standard EN 149 approved respirator with an
organic vapor cartridge.[11]

Proper segregation of chemical waste is crucial to prevent dangerous reactions.

o Designate a Waste Stream: 2,2-Dimethylcyclohexanone waste should be collected in a
dedicated container for flammable organic solvents. Do not mix it with incompatible waste
streams such as acids, bases, or oxidizers.[13]

o Choose the Right Container:

o Use a container that is in good condition, free of leaks, and compatible with the chemical.
The original container can be used if it is in good condition.[14]

o The container must have a tightly fitting cap to prevent the release of flammable vapors.
[14]

o For liquid waste, ensure the container is designed to hold liquids.[14]
Accurate and clear labeling is a regulatory requirement and a critical safety measure.

o Affix a "Hazardous Waste" Label: As soon as you begin collecting waste in a container, it
must be labeled with the words "Hazardous Waste".[14][15][16]

« Identify the Contents: Clearly list all the chemical constituents of the waste, including their
approximate percentages or volumes.[13][17] For this specific waste stream, it would be
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"Waste 2,2-Dimethylcyclohexanone.”

 Indicate the Hazards: The label must also include a warning that indicates the hazards of the
contents, such as "Flammable" and "Toxic." This can be done using pictograms or other
standard hazard warnings.[15][16]

Laboratories are permitted to store hazardous waste at or near the point of generation in a
designated Satellite Accumulation Area (SAA).[13][15]

o Location: The SAA must be under the direct supervision of laboratory personnel and should
be close to where the waste is generated.[1]

e Secondary Containment: The waste container should be placed in a secondary containment
bin or tray that can hold at least the volume of the largest container to prevent spills.[1][13]

o Storage Limits: A laboratory can accumulate up to 55 gallons of hazardous waste in an SAA.
[14][15]

o Keep Containers Closed: The waste container must be kept tightly closed at all times, except
when you are adding waste to it.[14]

2,2-Dimethylcyclohexanone must be disposed of through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5][6][18]

o Contact EHS: Follow your institution's procedures for requesting a hazardous waste pickup.

o Transportation: Do not attempt to transport the hazardous waste off-site yourself. Only
licensed transporters are permitted to move hazardous waste.[16]

o Documentation: Maintain accurate records of the waste generated and its disposal, as this is
essential for regulatory compliance.[18]

The logical flow of the disposal process is illustrated in the diagram below.
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Caption: Disposal workflow for 2,2-Dimethylcyclohexanone.
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Emergency Procedures for Spills and Exposures

In the event of an accidental release or exposure, immediate and appropriate action is critical.

» Skin Contact: Immediately take off all contaminated clothing and rinse the affected area with
plenty of water.[7]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[5][7]

 Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[7]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[7][8]

» Spills: For small spills, use a non-combustible, inert absorbent material (e.g., sand, silica gel)
to soak up the chemical.[5][6] Collect the absorbed material in a suitable, closed container
for disposal.[6] Use non-sparking tools and ensure adequate ventilation.[5][6] For large spills,
evacuate the area and contact your institution's emergency response team.

By adhering to these detailed procedures, you contribute to a safer laboratory environment and
ensure that your research practices are both scientifically sound and environmentally
responsible.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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